Cas no 2229079-50-7 (2-1-(1,2,2,2-tetrafluoroethyl)cyclobutylethan-1-amine)

• Product Name: 2-1-(1,2,2,2-tetrafluoroethyl)cyclobutylethan-1-amine
• CAS No: 2229079-50-7
• MF: C₈H₁₃F₄N
• MW: 199.189136266708
• CID: 5916382
• PubChem ID: 165850884
• Update Time: 2025-05-30

2-1-(1,2,2,2-tetrafluoroethyl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(1,2,2,2-tetrafluoroethyl)cyclobutylethan-1-amine
• 2-[1-(1,2,2,2-tetrafluoroethyl)cyclobutyl]ethan-1-amine
• EN300-1953310
• 2229079-50-7

• Inchi： 1S/C8H13F4N/c9-6(8(10,11)12)7(4-5-13)2-1-3-7/h6H,1-5,13H2
• InChI Key： BIQCOIQDSHNUML-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)C1(CCN)CCC1

Computed Properties

• Exact Mass: 199.09841207g/mol
• Monoisotopic Mass: 199.09841207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(1,2,2,2-tetrafluoroethyl)cyclobutylethan-1-amine

Comprehensive Overview of 2-1-(1,2,2,2-tetrafluoroethyl)cyclobutylethan-1-amine (CAS No. 2229079-50-7)

The compound 2-1-(1,2,2,2-tetrafluoroethyl)cyclobutylethan-1-amine (CAS No. 2229079-50-7) is a fluorinated organic amine with a unique cyclobutyl backbone. Its molecular structure, featuring a tetrafluoroethyl group, makes it a subject of interest in pharmaceutical and material science research. The presence of fluorine atoms enhances its stability and bioavailability, aligning with the growing demand for fluorinated compounds in drug discovery and advanced materials.

Recent trends in chemical research highlight the importance of fluorinated compounds like 2-1-(1,2,2,2-tetrafluoroethyl)cyclobutylethan-1-amine. Fluorination is a key strategy to improve metabolic stability and binding affinity in drug candidates, addressing challenges in neurodegenerative diseases and oncology. Searches for "fluorinated amines in drug development" or "CAS 2229079-50-7 applications" reflect the compound's relevance in cutting-edge therapeutic innovations.

The synthesis of 2-1-(1,2,2,2-tetrafluoroethyl)cyclobutylethan-1-amine involves multi-step organic reactions, including cyclobutane ring formation and selective fluorination. Researchers often explore its potential as a building block for high-performance polymers or bioactive molecules, driven by queries like "cyclobutylamine derivatives uses." Its thermal and chemical stability also positions it as a candidate for specialty coatings and electronic materials.

Environmental and regulatory considerations are critical for fluorinated compounds. While CAS 2229079-50-7 is not classified as hazardous, its persistence in ecosystems warrants studies on biodegradability. Popular searches such as "sustainable fluorochemicals" underscore the need for eco-friendly synthesis methods, aligning with global green chemistry initiatives.

In analytical chemistry, 2-1-(1,2,2,2-tetrafluoroethyl)cyclobutylethan-1-amine is characterized via NMR, LC-MS, and X-ray crystallography. Its spectral data aids in quality control for industrial applications, responding to queries like "CAS 2229079-50-7 characterization." Collaborative efforts between academia and industry continue to expand its utility, ensuring compliance with safety and efficacy standards.

Future prospects for this compound include exploration in catalysis and agrochemicals, leveraging its structural novelty. As AI-driven drug design gains traction, computational studies on tetrafluoroethyl-substituted amines could accelerate its adoption. This aligns with search trends focusing on "AI in chemical discovery" and "next-gen fluorinated compounds," highlighting its interdisciplinary potential.